2-({2-[(4-amino-1,2,5-oxadiazol-3-yl)amino]-2-oxoethyl}thio)nicotinic acid

• IUPAC Name: 2-[2-[(4-amino-1,2,5-oxadiazol-3-yl)amino]-2-oxoethyl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H9N5O4S/c11-7-8(15-19-14-7)13-6(16)4-20-9-5(10(17)18)2-1-3-12-9/h1-3H,4H2,(H2,11,14)(H,17,18)(H,13,15,16)
• InChI Key: IBCKMCMZIIKGJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SCC(=O)NC2=NON=C2N)C(=O)O
• Molecular Formula: C10H9N5O4S
• Molecular Weight: 295.28 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules involving nicotinic acid derivatives often employs multi-step reactions, starting from simpler precursors such as pyridine-2(1H)-thione or nicotinic acid itself. For instance, Gad-Elkareem et al. (2006) describe the synthesis of nicotinic acid esters, which undergo various transformations to yield compounds with diverse heterocyclic structures, highlighting the versatility of nicotinic acid in synthetic chemistry (Gad-Elkareem et al., 2006). Similarly, synthetic approaches to nicotinyl-4-aminobenzoyl amino acids derivatives demonstrate the reactivity of nicotinic acid derivatives under different conditions (Ibrahim & Deen, 2014).

Molecular Structure Analysis

The molecular structure of compounds related to "2-({2-[(4-amino-1,2,5-oxadiazol-3-yl)amino]-2-oxoethyl}thio)nicotinic acid" can be elucidated through techniques such as X-ray crystallography. For example, the crystal structure of Zn(II) and Cd(II) complexes with a nicotinic acid ligand reveals the role of hydrogen bonding in their 3D structure formation, offering insights into the molecular geometry that could be expected for similar compounds (Hu et al., 2010).

Chemical Reactions and Properties

Nicotinic acid derivatives participate in a variety of chemical reactions, leading to the formation of heterocyclic compounds with diverse biological activities. For instance, the synthesis of substituted 1,3,4-oxadiazoles from hydrazones indicates the potential for nicotinic acid derivatives to undergo cyclization and substitution reactions, contributing to their chemical diversity (Daoud et al., 2009).